2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide
Overview
Description
2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide is a useful research compound. Its molecular formula is C14H13N3O3S and its molecular weight is 303.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide involves the condensation of 2-aminobenzenesulfonamide with ethyl acetoacetate followed by cyclization and oxidation steps.", "Starting Materials": [ "2-aminobenzenesulfonamide", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzenesulfonamide in ethanol and add sodium ethoxide. Heat the mixture to reflux for 1 hour.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating for an additional 2 hours.", "Step 3: Cool the reaction mixture and add acetic anhydride dropwise. Heat the mixture to reflux for 1 hour.", "Step 4: Add sulfuric acid to the reaction mixture and heat to reflux for 30 minutes.", "Step 5: Cool the reaction mixture and add sodium nitrite. Stir the mixture for 30 minutes.", "Step 6: Add hydrochloric acid dropwise to the reaction mixture until the pH is acidic. Cool the mixture and filter the precipitate.", "Step 7: Dissolve the precipitate in sodium hydroxide and heat to reflux for 1 hour.", "Step 8: Acidify the reaction mixture with hydrochloric acid and filter the precipitate.", "Step 9: Dissolve the precipitate in acetic acid and add hydrogen peroxide. Heat the mixture to reflux for 1 hour.", "Step 10: Cool the reaction mixture and filter the precipitate. The resulting product is 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide." ] } | |
CAS No. |
2413886-70-9 |
Molecular Formula |
C14H13N3O3S |
Molecular Weight |
303.3 |
Purity |
95 |
Origin of Product |
United States |
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